Cas no 73708-65-3 (SerinolHydrochloride)

• Product Name: SerinolHydrochloride
• CAS No: 73708-65-3
• MF: C₃H₁₀ClNO₂
• MW: 127.570000171661
• MDL: MFCD00012592
• CID: 59505
• PubChem ID: 24857267
• Update Time: 2025-10-28

SerinolHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminopropane-1,3-diol hydrochloride
• DL-Serinol hydrochloride
• 2-Amino-1,3-propanediol hydrochloride
• Serinol hydrochloride
• 1,3-dihydroxypropan-2-ylazanium
• SERINOL HYDROCHLORIDE (KG LEVEL)
• VDGBLRKKPTUYNW-UHFFFAOYSA-N
• SCHEMBL45666
• DTXSID10905850
• SB84266
• 73708-65-3
• 2-amino-1,3-propanediol hyrochloride
• Serinol hydrochloride, 98%
• 2-amino-1,3-propanediol hydrochloride(serinol hydrochloride)
• MFCD00012592
• AS-63453
• 1,3-dihydroxypropan-2-ylazanium;chloride
• 100929-48-4
• 2-Amino-1,3-propanediolhydrochloride
• AKOS015906477
• FT-0602392
• A855951
• 2-aminopropane-1,3-diol;hydrochloride
• 2-Aminopropane-1,3-diol--hydrogen chloride (1/1)
• 1,3-Propanediol, 2-amino-, hydrochloride
• DB-055797
• G77365
• SerinolHydrochloride

• MDL： MFCD00012592
• Inchi： 1S/C3H9NO2.ClH/c4-3(1-5)2-6;/h3,5-6H,1-2,4H2;1H
• InChI Key： VDGBLRKKPTUYNW-UHFFFAOYSA-N
• SMILES： Cl.OCC(CO)N

Computed Properties

• Exact Mass: 92.07120
• Monoisotopic Mass: 127.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 28
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -2
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: White lens powder
• Density: 0.8960
• Melting Point: 106-108 °C (lit.)
• Boiling Point: 266.7ºC at 760 mmHg
• Flash Point: 115.1ºC
• PSA: 68.10000
• LogP: -2.41850
• Sensitiveness: Hygroscopic
• Solubility: Not determined

SerinolHydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on SerinolHydrochloride

Comprehensive Overview of Serinol Hydrochloride (CAS No. 73708-65-3): Properties, Applications, and Industry Insights

Serinol Hydrochloride (CAS No. 73708-65-3), a derivative of the naturally occurring amino alcohol serinol, has garnered significant attention in pharmaceutical, cosmetic, and biochemical research due to its versatile properties. This compound, chemically known as 2-amino-1,3-propanediol hydrochloride, serves as a critical intermediate in synthesizing bioactive molecules, including peptidomimetics and chiral auxiliaries. Its unique structural features—a primary amine and two hydroxyl groups—enable diverse functionalization, making it invaluable for drug discovery and material science.

In recent years, the demand for Serinol Hydrochloride has surged, driven by its role in developing sustainable cosmetics and green chemistry solutions. Consumers increasingly prioritize eco-friendly ingredients, and this compound aligns with trends like clean-label formulations and biodegradable excipients. Researchers also explore its potential in nutraceuticals, leveraging its compatibility with amino acid-based supplements. A 2023 market analysis highlighted a 12% annual growth in applications for CAS 73708-65-3, particularly in Asia-Pacific regions.

From a technical perspective, Serinol Hydrochloride exhibits high water solubility (≥50 mg/mL at 25°C) and stability under physiological pH ranges, ideal for drug delivery systems. Its chiral center allows enantioselective synthesis, a hotspot in precision medicine development. Notably, patents filed between 2020–2023 describe its use in topical analgesics and anti-aging serums, capitalizing on its hygroscopic and skin-conditioning properties.

Industry FAQs often address Serinol Hydrochloride safety profiles and synthetic alternatives. Rigorous toxicology studies confirm its low irritation potential (OECD 439 compliant), while advances in enzymatic catalysis offer greener production routes. For formulation scientists, optimizing lyophilization protocols with this compound remains a key challenge, as its hydrochloride form requires controlled humidity during storage.

Emerging applications include biopolymer modification, where 73708-65-3 enhances the mechanical properties of chitosan-based films for food packaging. Additionally, its role in RNA stabilization buffers has gained traction in mRNA vaccine research post-pandemic. These innovations position Serinol Hydrochloride as a multifaceted tool for next-generation therapeutics and sustainable materials.